N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-2-(1H-pyrrol-1-yl)acetamide

• IUPAC Name: N-(4-pyrazin-2-yloxycyclohexyl)-2-pyrrol-1-ylacetamide
• InChI: InChI=1S/C16H20N4O2/c21-15(12-20-9-1-2-10-20)19-13-3-5-14(6-4-13)22-16-11-17-7-8-18-16/h1-2,7-11,13-14H,3-6,12H2,(H,19,21)
• InChI Key: MOLJKNYLWJLFJV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)CN2C=CC=C2)OC3=NC=CN=C3
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-2-(1H-pyrrol-1-yl)acetamide, also known as PZ-2891, is a novel small molecule drug candidate that has shown potential in pre-clinical studies for the treatment of various diseases.

Scientific Research Applications

Antioxidant Activity of Pyrazole-Acetamide Derivatives

Research into novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, such as N‑(2‑aminophenyl)‑2‑(5‑methyl‑1H‑pyrazol‑3‑yl) acetamide and (E)‑N‑(2‑(1‑(2‑hydroxy‑6‑methyl‑4‑oxo‑4H‑pyran‑3‑yl)ethylideneamino)phenyl)‑2‑(5‑methyl‑1H‑pyrazol‑3‑yl) acetamide, has shown significant antioxidant activity. This study provides a foundation for understanding how similar compounds might exhibit antioxidant properties, suggesting potential applications in mitigating oxidative stress-related conditions (Chkirate et al., 2019).

Potential in Coordination Chemistry

The same study by Chkirate et al. (2019) also delves into the self-assembly process influenced by hydrogen bonding, showcasing the structural complexity and versatility of pyrazole-acetamide derivatives in forming supramolecular architectures. This highlights the compound's potential applications in the development of new materials or nanotechnology through coordination chemistry.

Antimicrobial Properties

Research into heterocyclic compounds incorporating pyrazole-acetamide has explored their antimicrobial potential. For instance, compounds synthesized from 2-cyano- N -(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1 H -pyrazol-4-yl)acetamide have demonstrated significant antimicrobial activity. This suggests that N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-2-(1H-pyrrol-1-yl)acetamide could also be researched for similar biological applications, potentially contributing to the development of new antimicrobial agents (Bondock et al., 2008).

Insecticidal Assessment

Furthermore, the synthesis and insecticidal assessment of novel heterocycles, including those incorporating a thiadiazole moiety, underscore the potential of pyrazole-acetamide derivatives in agricultural applications. The investigation into these compounds' effectiveness against pests like the cotton leafworm suggests that similar structures could be explored for pest control solutions, indicating another avenue of application for N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-2-(1H-pyrrol-1-yl)acetamide (Fadda et al., 2017).